2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide

Specification

• Molecular Formula: C22H14Cl2F3N5OS
• Molecular Weight: 524.3 g/mol
• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide
• Standard InChI: InChI=1S/C22H14Cl2F3N5OS/c23-14-1-4-16(5-2-14)32-20(13-7-9-28-10-8-13)30-31-21(32)34-12-19(33)29-15-3-6-18(24)17(11-15)22(25,26)27/h1-11H,12H2,(H,29,33)
• Standard InChI Key: RDSSHQMOAZPCKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=NN=C2SCC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)C4=CC=NC=C4)Cl

Introduction

The compound 2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide is a synthetic organic molecule belonging to the class of 1,2,4-triazole derivatives. These derivatives are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The presence of chlorophenyl and pyridinyl groups in this compound enhances its pharmacological profile, potentially influencing its interactions with biological targets.

Biological Activity

While specific biological activity data for this compound are not available, triazole derivatives are generally recognized for their antimicrobial and anticancer effects. The presence of the chlorophenyl and pyridinyl groups, along with the trifluoromethyl substituent, could enhance its pharmacological profile, potentially influencing its interactions with biological targets.

Research Findings and Future Directions

Given the lack of specific research findings on 2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide, future studies should focus on its synthesis, characterization, and biological evaluation. This could involve in vitro and in vivo assays to assess its potential as a therapeutic agent.